3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-methoxyphenyl)-5-(naphthalen-1-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H15NO2S2/c1-24-18-12-5-4-11-17(18)22-20(23)19(26-21(22)25)13-15-9-6-8-14-7-2-3-10-16(14)15/h2-13H,1H3/b19-13-
• InChI Key: ZDYWSJOORJQUMO-UYRXBGFRSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=O)C(=CC3=CC=CC4=CC=CC=C43)SC2=S
• Isomeric SMILES: COC1=CC=CC=C1N2C(=O)/C(=C/C3=CC=CC4=CC=CC=C43)/SC2=S
• Molecular Formula: C21H15NO2S2
• Molecular Weight: 377.5 g/mol

Description

3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one, also known as MNZ, is a synthetic compound that has been the focus of scientific research due to its potential applications in various fields. MNZ belongs to the class of thiazolidinone derivatives and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways involved in the regulation of cellular processes. 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in oxidative stress and inflammation. 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has also been shown to modulate the expression of various genes involved in the regulation of cellular processes, including cell cycle, apoptosis, and angiogenesis.

Advantages and Limitations for Lab Experiments

3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high stability, solubility, and low toxicity. However, it also has some limitations, including its low bioavailability and poor water solubility, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one. One potential application is in the development of novel anti-inflammatory drugs that target COX-2 and NF-κB. 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one may also have potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative diseases. Additionally, 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one may have applications in material science, including the development of new materials with unique properties. Further research is needed to fully understand the potential applications of 3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one and its mechanism of action.

Scientific Research Applications

3-(2-methoxyphenyl)-5-(1-naphthylmethylene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. It has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anti-tumor properties.